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Compound of Interest

Compound Name: (-)-Lavandulyl acetate

Cat. No.: B1674580 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(-)-Lavandulyl acetate, a monoterpenoid ester found in lavender (Lavandula angustifolia)

essential oil, has garnered attention for its potential as a natural insect repellent.[1][2] These

application notes provide a comprehensive overview of its formulation for insect repellent

applications, summarizing available data, outlining experimental protocols, and identifying

areas for future research. While data on its larvicidal activity are available, further studies are

needed to fully elucidate its efficacy as a repellent against adult insects.[1][3]

Physicochemical Properties of (-)-Lavandulyl
Acetate
A clear understanding of the physicochemical properties of (-)-Lavandulyl acetate is essential

for developing stable and effective formulations.
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Property Value Reference

Molecular Formula C₁₂H₂₀O₂ [4]

Molecular Weight 196.29 g/mol [4]

Appearance
Colorless clear oily liquid

(estimated)
[5]

Specific Gravity 0.909 to 0.915 @ 25°C [5]

Boiling Point 228 to 229 °C @ 760 mmHg [5]

Flash Point 70.56 °C (159.00 °F) [5]

Solubility
Soluble in alcohol, insoluble in

water
[5]

Efficacy Data
Current research primarily highlights the larvicidal properties of (-)-Lavandulyl acetate against

various mosquito species. Data on its repellent efficacy against adult mosquitoes, particularly

the Complete Protection Time (CPT), is limited and presents a critical area for future

investigation.

Larvicidal Activity
(-)-Lavandulyl acetate has demonstrated significant toxicity to the larvae of several medically

important mosquito species.

Mosquito Species LC₅₀ (µg/mL)
Exposure Time
(hours)

Reference

Anopheles subpictus 4.17 24 [1][3]

Aedes albopictus 4.60 24 [1][3]

Culex

tritaeniorhynchus
5.11 24 [1][3]
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Formulation Protocols
While specific formulations for pure (-)-Lavandulyl acetate are not readily available in the

literature, established protocols for essential oil-based topical repellents can be adapted. The

key is to create a stable emulsion or solution that allows for a controlled release of the active

ingredient.

General Formulation Workflow
The following diagram illustrates a general workflow for developing a topical insect repellent

formulation containing (-)-Lavandulyl acetate.
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Phase 1: Pre-formulation

Phase 2: Formulation Development

Phase 3: Characterization & Stability

Phase 4: Efficacy & Safety
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Lavandulyl acetate - Wikipedia [en.wikipedia.org]

3. (-)-Lavandulyl acetate | CAS#:20777-39-3 | Chemsrc [chemsrc.com]

4. scbt.com [scbt.com]

5. lavandulyl acetate, 25905-14-0 [thegoodscentscompany.com]

To cite this document: BenchChem. [Application Notes and Protocols for (-)-Lavandulyl
Acetate in Insect Repellent Formulations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674580#formulation-of-lavandulyl-acetate-for-
insect-repellent-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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